Cas no 1421507-72-3 (1-(5-chlorothiophene-2-carbonyl)-4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(5-chlorothiophene-2-carbonyl)-4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1421507-72-3
• MF: C₁₆H₁₄ClN₃O₃S
• MW: 363.818661212921
• CID: 6378061
• PubChem ID: 71793822
• Update Time: 2025-08-02

1-(5-chlorothiophene-2-carbonyl)-4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophene-2-carbonyl)-4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (5-chlorothiophen-2-yl)-[4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• AKOS024544274
• (5-chlorothiophen-2-yl)(4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• VU0540920-1
• 1421507-72-3
• F6246-5041
• 1-(5-CHLOROTHIOPHENE-2-CARBONYL)-4-[5-(FURAN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDINE

• Inchi： 1S/C16H14ClN3O3S/c17-13-2-1-12(24-13)16(21)20-6-3-10(4-7-20)14-18-19-15(23-14)11-5-8-22-9-11/h1-2,5,8-10H,3-4,6-7H2
• InChI Key： UWJWQHDPTLWRAD-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC(C2=NN=C(C3C=COC=3)O2)CC1)=O

Computed Properties

• Exact Mass: 363.0444402g/mol
• Monoisotopic Mass: 363.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on 1-(5-chlorothiophene-2-carbonyl)-4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine

Compound CAS No. 1421507-72-3: 1-(5-Chlorothiophene-2-Carbonyl)-4,5-(Furan-3-Yl)-1,3,4-Oxadiazol-2-Ylpiperidine

The compound with CAS No. 1421507-72-3, named 1-(5-chlorothiophene-2-carbonyl)-4,5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine, is a highly specialized organic molecule with a complex structure that combines multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by the presence of a thiophene ring, a furan moiety, and an oxadiazole ring. These heterocycles are connected through a piperidine backbone, which contributes to the molecule's stability and flexibility. The chlorine substituent on the thiophene ring further enhances the compound's electronic properties, making it a promising candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique combination of heterocyclic rings allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in drug discovery. Researchers have explored its ability to inhibit specific enzyme activities, which could lead to the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The presence of aromatic rings and heteroatoms in its structure makes it suitable for use in organic electronics. For instance, its ability to conduct electricity at a molecular level has been explored for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 1-(5-chlorothiophene-2-carbonyl)-4,5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidine involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent incorporation of the furan and oxadiazole moieties. These reactions are typically carried out under inert atmospheres to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve scalability and reduce production costs. Additionally, efforts are being made to explore its biocompatibility and toxicity profiles to evaluate its suitability for biomedical applications.

In summary, CAS No. 1421507-72 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.